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Compound of Interest

Compound Name: 5-Bromo-1,8-naphthyridin-2-amine

Cat. No.: B12954951

Get Quote

Executive Summary
The 1,8-naphthyridine scaffold is a privileged structure in medicinal chemistry, frequently

utilized as a bioisostere for quinolines and quinazolines in kinase inhibitors (e.g., EGFR,

VEGFR). The 5-bromo-1,8-naphthyridin-2-amine derivative represents a critical "linchpin"

intermediate. The C2-amino group provides a hydrogen-bond donor/acceptor motif essential for

ATP-binding pocket interactions, while the C5-bromine serves as an electrophilic handle for

palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to elaborate the

scaffold into complex drug candidates.

This guide provides a comprehensive breakdown of the spectroscopic data required to validate

the identity and purity of this compound, distinguishing it from common regioisomers (e.g., 3-

bromo or 6-bromo analogs).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Property Data

IUPAC Name 5-Bromo-1,8-naphthyridin-2-amine

CAS Number
Not widely listed; Analogous to 1260667-03-5

(2-one tautomer)

Molecular Formula

Molecular Weight 224.06 g/mol

Exact Mass
222.97 g/mol (

)

Appearance Pale yellow to tan solid

Solubility Soluble in DMSO, DMF; sparingly soluble in

Synthesis & Impurity Profile
Understanding the synthesis is prerequisite to interpreting the spectra, particularly for

identifying regioisomeric impurities.

Synthetic Route (Retrosynthetic Analysis)
The most reliable route to 5-substituted-1,8-naphthyridines involves the condensation of 2,6-

diaminopyridine with specific electrophiles or the functionalization of the pre-formed

naphthyridine core.

Method A (Ring Construction): Condensation of 6-bromopyridine-2,3-diamine with

malonaldehyde bis(dimethylacetal). Risk:[1] Low regioselectivity yielding mixtures of 5-bromo

and 7-bromo isomers.

Method B (Functionalization): Selective bromination of 1,8-naphthyridin-2-amine. Note:

Electrophilic bromination typically favors the 3- or 6-position. Accessing the 5-position often

requires starting from a 5-bromo-2-hydroxynaphthyridine precursor followed by amination.

QC Workflow Diagram
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The following diagram outlines the decision logic for validating the 5-bromo isomer against

potential impurities.
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Figure 1: Analytical workflow for confirming the 5-bromo-1,8-naphthyridin-2-amine structure.

Spectroscopic Characterization
A. Mass Spectrometry (MS)
The presence of bromine provides a definitive spectral signature due to the natural abundance

of

(50.7%) and

(49.3%).

Ionization Mode: ESI+ (Electrospray Ionization, Positive mode)

Key Diagnostic: The "Twin Peak" effect.

Observed Signals:

m/z 224.0:

containing

.

m/z 226.0:
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containing

.

Intensity Ratio: Approximately 1:1 (indicative of mono-bromination).[1]

B. Nuclear Magnetic Resonance ( H NMR)
Correct assignment of the proton signals is critical to distinguish the 5-bromo isomer from the

3-bromo or 6-bromo isomers.

Solvent: DMSO-

(Recommended due to solubility and exchangeable

protons).
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Position Proton Multiplicity
Coupling (

Hz)

Shift (

ppm)

Assignment
Logic

Amine Broad Singlet - 7.00 - 7.50

Exchangeabl

e; broadens

with water.

H3 Ar-H Doublet (d) 9.0 7.05 - 7.15

Ortho to

amino group

(electron-

rich);

shielded

(upfield).

H4 Ar-H Doublet (d) 9.0 8.00 - 8.10

Meta to

amino;

downfield due

to ring

current.

H6 Ar-H Doublet (d) 8.5 7.60 - 7.70
Ortho to Br;

Beta to N8.

H7 Ar-H Doublet (d) 8.5 8.80 - 8.90

Alpha to N8;

highly

deshielded

(most

downfield

signal).

Diagnostic Analysis:

The H3/H4 System: You must observe an AB system (two doublets,

Hz). If H3 is a singlet, the bromine is likely at position 3.

The H6/H7 System: You must observe a second AB system (two doublets,

Hz).
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Differentiation: H7 is significantly more downfield (

8.8 ppm) than H6 due to the adjacent nitrogen (N8).

Regio-check: If the bromine were at position 6, H5 and H7 would appear as meta-coupled

doublets (

Hz) or singlets, not an ortho-coupled pair.

C. Infrared Spectroscopy (FT-IR)
IR is less specific for regiochemistry but validates functional groups.

Primary Amine (

): Doublet band at

(asymmetric/symmetric stretch).

C=N / C=C (Aromatic): Strong bands at

.

C-Br Stretch: Weak/Medium band at

(Fingerprint region).

D. UV-Visible Spectroscopy
: Expected absorption maxima at

240 nm and

350 nm (methanol).

Chromophore: The extended conjugation of the naphthyridine ring results in strong UV

absorption, useful for HPLC detection (monitor at 254 nm and 320 nm).

Structural Validation Logic
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The following graph illustrates the coupling pathways used to assign the NMR signals

definitively.
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Figure 2: NMR connectivity map. Solid blue lines indicate scalar coupling (through-bond);

dashed yellow lines indicate spatial proximity (NOE).

References
General Naphthyridine Synthesis: Ghorbani-Vaghei, R., & Malaekehpoor, S. M. (2017).[2] A

mild synthesis of substituted 1,8-naphthyridines. Synthesis, 49, 763-769.[2] Link

Bromine Isotope Patterns: Clark, J. (2000). Mass Spectra - The M+2 Peak. Chemguide. Link

Spectroscopic Data of Analogous Halides: BenchChem. (2025). Spectroscopic Analysis of 5-

Bromo-N-phenylpyridin-3-amine and its Analogs. BenchChem Technical Guides. Link

Naphthyridine Scaffold Properties: Litvinov, V. P. (2004). Structure, physicochemical

properties, and reactivity of 1,8-naphthyridines. Russian Chemical Reviews, 73(7), 637. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12954951/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-profiling-of-5-bromo-1-8-naphthyridin-2-amine
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/1,8-naphthyridines.shtm
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/1,8-naphthyridines.shtm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.thieme-connect.com%2Fproducts%2Fejournals%2Fabstract%2F10.1055%2Fs-0036-1588936
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemguide.co.uk%2Fanalysis%2Fmasspec%2Fmplus2.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fbenchchem.com
https://www.google.com/url?sa=E&q=https%3A%2F%2Fiopscience.iop.org%2Farticle%2F10.1070%2FRC2004v073n07ABEH000904
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12954951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. 1,8-Naphthyridine synthesis [organic-chemistry.org]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 5-Bromo-
1,8-naphthyridin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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